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Introduction

Odoratone, a complex tetracyclic triterpenoid, has been identified as a constituent of several
plant species, most notably the neem tree (Azadirachta indica), as well as Entandrophragma
candollei and Cedrela fissilis.[1] Its intricate molecular architecture and presence in plants with
a rich history of traditional medicinal use have made it a subject of scientific interest. This
technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Odoratone, with a focus on quantitative data, experimental
methodologies, and potential avenues for future research and development.

Chemical and Physical Properties

Odoratone is a structurally complex molecule with the chemical formula CsoHasOa.[1] A
summary of its key chemical and physical properties is presented below.

Table 1: Physical and Chemical Properties of Odoratone
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Property Value Source
Molecular Formula C30H4804 PubChem[1]
Molecular Weight 472.7 g/mol PubChem[1]
CAS Number 16962-90-6 The Good Scents Company[2]
(5R,9R,10R,13S,14S,17S)-17-
[(1R)-1-[(2R,3R,4S)-3,4-
dihydroxy-5,5-dimethyloxolan-
2-yllethyl]-4,4,10,13,14-
IUPAC Name PubChem[1]

pentamethyl-
1,2,5,6,9,11,12,15,16,17-
decahydrocyclopenta[a]phena

nthren-3-one

Boiling Point (estimated)

571.20 °C @ 760.00 mm Hg

The Good Scents Company[2]

Flash Point (estimated)

177.50 °C

The Good Scents Company[2]

Water Solubility (estimated)

0.02608 mg/L @ 25 °C

The Good Scents Company[2]

logP (o/w) (estimated)

6.950

The Good Scents Company[2]

Note: Many of the physical properties, such as boiling point and water solubility, are estimated
and have not been experimentally determined.

Spectroscopic Data

The structural elucidation of Odoratone has been accomplished through various spectroscopic
techniques. The following data has been reported in the literature:

e Mass Spectrometry (MS): The mass spectrum of Odoratone shows a molecular ion peak
consistent with its molecular formula.

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for
hydroxyl (-OH) and carbonyl (C=0) functional groups.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H-NMR and 3C-NMR data have
been used to determine the complex tetracyclic structure and the stereochemistry of the

molecule.

A detailed breakdown of the specific spectral data is pending the acquisition of full-text

research articles.

Experimental Protocols
Isolation of Odoratone from Azadirachta indica

While a precise, step-by-step protocol for the isolation of Odoratone is not readily available in
the public domain, a general procedure can be inferred from studies on the isolation of
triterpenoids from Azadirachta indica leaves. The following is a plausible workflow based on
common phytochemical extraction and purification techniques.
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Figure 1. General workflow for the isolation of Odoratone.
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Methodology Details:

o Extraction: Fresh leaves of Azadirachta indica are collected and subjected to extraction with
methanol. This process is typically carried out at room temperature over an extended period
to ensure efficient extraction of the plant's chemical constituents.

o Concentration: The resulting methanolic extract is concentrated under reduced pressure to
yield a crude extract.

o Chromatographic Separation: The crude extract is then subjected to column chromatography
over silica gel. A gradient of solvents with increasing polarity is used to elute the different
compounds.

o Fraction Analysis: The collected fractions are monitored using thin-layer chromatography
(TLC) to identify those containing Odoratone.

 Final Purification: Fractions enriched with Odoratone are further purified using techniques
such as preparative TLC or high-performance liquid chromatography (HPLC) to obtain the
pure compound.

Biological Activity

The biological activities of purified Odoratone are not extensively studied. However, research
on extracts from plants containing this compound, and on the compound itself, has indicated
potential insecticidal properties.

Insecticidal Activity

A study by Siddiqui et al. (2003) investigated the insecticidal activity of Odoratone isolated
from the leaves of Azadirachta indica. The study found that Odoratone exhibited mortality
against the fourth instar larvae of the mosquito Anopheles stephensi, with a reported LCso
value of 154 ppm.[3][4] This suggests that Odoratone may contribute to the known insecticidal
properties of neem extracts.

The precise mechanism of action for this insecticidal activity has not been elucidated. However,
it is hypothesized to be similar to other limonoids and tetracyclic triterpenoids found in neem,
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which are known to act as antifeedants, growth regulators, and reproductive inhibitors in
insects.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the scientific literature regarding the
signaling pathways directly modulated by Odoratone in any biological system. Given its
insecticidal activity, it is plausible that it may interact with key physiological pathways in insects.

As Odoratone is a complex triterpenoid, its biosynthesis in plants follows the intricate
isoprenoid pathway. Understanding this pathway provides context for its natural production.
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Figure 2. Simplified biosynthesis of tetracyclic triterpenoids.
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Potential for Drug Development

The demonstrated insecticidal activity of Odoratone suggests its potential as a lead compound
for the development of new bio-insecticides. Its natural origin could offer advantages in terms of
biodegradability and reduced environmental impact compared to synthetic pesticides. However,
further research is imperative to:

o Elucidate its precise mechanism of action against a broader range of insect pests.

» Evaluate its toxicity profile in non-target organisms, including mammals and beneficial
insects.

» Develop efficient and scalable methods for its synthesis or large-scale isolation.

While the name "Odoratone" might suggest an olfactory role, there is currently no scientific
evidence to support its function as a significant odorant or its interaction with olfactory
receptors.

Conclusion and Future Directions

Odoratone is a fascinating and complex natural product with demonstrated insecticidal
potential. While its basic chemical identity has been established, a significant amount of
research is still required to fully characterize its physical properties, biological activities, and
mechanism of action. Future research should focus on:

o Experimental Determination of Physical Properties: Obtaining accurate experimental data for
properties such as melting point and solubility is crucial for its further study and potential
application.

» Detailed Spectroscopic Analysis: Publication of complete and detailed spectroscopic data will
be invaluable for the scientific community for unambiguous identification.

» Elucidation of Biological Mechanisms: In-depth studies are needed to understand the
molecular targets and signaling pathways affected by Odoratone, particularly in insects.

o Synthetic Chemistry: The development of a total synthesis route for Odoratone would not
only confirm its structure but also provide a means to produce it and its analogs for further
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biological evaluation.

The exploration of Odoratone and similar complex natural products holds promise for the
discovery of new and effective agents for various applications, including agriculture and
potentially medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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